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Compound of Interest

Compound Name: Tetramethylammonium formate

Cat. No.: B1581965 Get Quote

For laboratory professionals, including researchers, scientists, and drug development experts,

the proper handling and disposal of chemical reagents are paramount to ensuring a safe and

compliant work environment. This document provides a comprehensive, step-by-step guide for

the safe disposal of tetramethylammonium formate, aligning with standard laboratory safety

protocols.

Chemical Safety and Properties
Tetramethylammonium formate (C₅H₁₃NO₂) is a quaternary ammonium salt. While some

aqueous solutions may be classified with minimal hazards, the pure compound warrants careful

handling due to potential health effects. According to the Globally Harmonized System of

Classification and Labelling of Chemicals (GHS), it can cause skin and eye irritation and may

lead to respiratory irritation[1]. Adherence to safety protocols is crucial.

Quantitative data for tetramethylammonium formate are summarized below for easy

reference.
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Property Value

Molecular Weight 119.16 g/mol [1][2][3]

Appearance Liquid (for aqueous solutions)

Boiling Point 102 °C[2]

Density 1.02 g/mL at 25 °C[2]

Water Solubility Fully miscible[2][3][4]

Disposal Protocol: A Step-by-Step Approach
The fundamental principle for chemical disposal is to adhere to local, state, and federal

regulations[5]. The following protocol provides a detailed methodology for the safe disposal of

tetramethylammonium formate waste.

Step 1: Personal Protective Equipment (PPE) and Preparation

PPE: Before handling the chemical waste, equip yourself with the appropriate PPE. This

includes:

Chemical-resistant gloves (e.g., nitrile).

Safety goggles or a face shield.

A laboratory coat.

Work Area: Ensure the waste handling area is well-ventilated. Have a chemical spill kit

readily accessible.

Step 2: Waste Segregation and Collection

Dedicated Waste Container: Collect all tetramethylammonium formate waste (e.g., unused

solutions, contaminated consumables) in a dedicated, properly sealed, and clearly labeled

waste container. Do not mix with other chemical waste streams to prevent unintended

reactions[5].
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Labeling: The container must be labeled with the full chemical name,

"Tetramethylammonium Formate," and the relevant hazard symbols (e.g., irritant).

Step 3: Spill Management

In the event of a spill:

Small Spills: For small spills, absorb the material with an inert absorbent (e.g., vermiculite,

sand, or earth). Scoop the absorbed material into the designated waste container.

Large Spills: For larger spills, evacuate the area and follow your institution's emergency spill

response procedures.

Decontamination: Clean the spill area thoroughly with soap and water after the bulk of the

material has been removed.

Step 4: Storage Pending Disposal

Storage Location: Store the sealed waste container in a designated, cool, and dry chemical

waste storage area, away from incompatible materials.

Container Integrity: Regularly inspect the waste container for any signs of leaks or

degradation.

Step 5: Final Disposal

Institutional EHS: Contact your institution's Environmental Health and Safety (EHS)

department to arrange for the pickup and disposal of the chemical waste.

Regulatory Compliance: The EHS department will ensure that the waste is disposed of at an

appropriate treatment and disposal facility in accordance with all applicable regulations[6].

Never discharge tetramethylammonium formate into drains or the environment.

Disposal Workflow Diagram
The following diagram illustrates the logical workflow for the proper disposal of

tetramethylammonium formate.
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Caption: Disposal workflow for tetramethylammonium formate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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